Cas no 1782741-77-8 (4-(adamantan-1-yl)-2-amino-2-methylbutan-1-ol)

• Product Name: 4-(adamantan-1-yl)-2-amino-2-methylbutan-1-ol
• CAS No: 1782741-77-8
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6136453
• PubChem ID: 84089398
• Update Time: 2025-06-28

4-(adamantan-1-yl)-2-amino-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)-2-amino-2-methylbutan-1-ol
• 1782741-77-8
• EN300-1800686

• Inchi： 1S/C15H27NO/c1-14(16,10-17)2-3-15-7-11-4-12(8-15)6-13(5-11)9-15/h11-13,17H,2-10,16H2,1H3
• InChI Key： JTOQKYYJUPXJMM-UHFFFAOYSA-N
• SMILES： OCC(C)(CCC12CC3CC(CC(C3)C1)C2)N

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(adamantan-1-yl)-2-amino-2-methylbutan-1-ol

4-(Adamantan-1-yl)-2-amino-2-methylbutan-1-ol: A Comprehensive Overview

4-(Adamantan-1-yl)-2-amino-2-methylbutan-1-ol, identified by the CAS number 1782741-77-8, is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial domains. This compound is characterized by its adamantane moiety, which is a diamondoid structure, and its amino alcohol functional groups, making it versatile for applications in pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of 4-(Adamantan-1-yl)-2-amino-2-methylbutan-1-ol comprises an adamantane group attached to a branched carbon chain containing both amino and hydroxyl functionalities. The adamantane component contributes to the compound's stability and rigidity, while the amino and hydroxyl groups provide sites for potential chemical reactions and interactions. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-(Adamantan-1-yl)-2-amino-2-methylbutan-1-ol in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its use as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in reactions. Additionally, the compound has been investigated for its role in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials.

In terms of synthesis, several methods have been reported to prepare 4-(Adamantan-1-yl)-2-amino-2-methylbutan-1-ol. One common approach involves the reaction of an adamantane derivative with an appropriate amino alcohol precursor under specific conditions to achieve selective coupling. The optimization of these reaction conditions has been a focus of recent research to improve yield and purity.

The physical properties of this compound are also of significant interest. Its melting point, boiling point, and solubility characteristics have been studied to determine its suitability for various applications. For instance, its relatively high melting point suggests potential use in thermally stable materials, while its solubility profile indicates compatibility with a range of solvents commonly used in organic chemistry.

Moreover, computational studies have provided insights into the electronic and steric properties of 4-(Adamantan-1-y-yl)-2-amino--2-methylbutan--1--ol. These studies have revealed that the compound exhibits favorable interactions with biological systems due to its balanced hydrophilic and hydrophobic characteristics. This makes it a promising candidate for drug delivery systems and bioconjugate chemistry.

In conclusion, CAS No. 1782741–77–8, or 4-(Adamantan–1–yl)–2–amino–2–methylbutan–1–ol, stands out as a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry, while ongoing research continues to uncover new avenues for its utilization.